(1-Pyridin-4-yl)piperidine
Overview
Description
“(1-Pyridin-4-yl)piperidine” is a compound that belongs to the class of phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . It targets the protein serine/threonine-protein kinase B-raf .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular structure of “(1-Pyridin-4-yl)piperidine” is characterized by a piperidine moiety as the fundamental part of the molecule . It is most likely a key structural element for dual H3/σ1 receptor affinities .Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . A series of 2-amino-4-(1-piperidine) pyridine derivatives, for example, was designed as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor .Scientific Research Applications
Ligand for Methyl-Lysine Binding Proteins
“(1-Pyridin-4-yl)piperidine” may serve as a small molecule ligand for proteins that bind methyl-lysine, a post-translational modification found on histones and other proteins. These ligands can be crucial in studying epigenetic markers and developing drugs targeting epigenetic regulation .
Modulation of E-cadherin Expression
Compounds like “(1-Pyridin-4-yl)piperidine” could potentially restore E-cadherin expression and reduce invasion in colorectal carcinoma cells. E-cadherin is a protein that helps cells stick together, and its expression is often reduced in cancer, leading to increased invasion and metastasis .
Polo-like Kinase 1 Inhibitors
This compound might act as a selective inhibitor of Polo-like kinase 1 (Plk1), an enzyme involved in cell division. Inhibiting Plk1 can lead to the development of new cancer therapies, as overactivity of this enzyme is often associated with cancer .
Impact on Plasma Glucose Levels
“(1-Pyridin-4-yl)piperidine” derivatives could influence plasma glucose levels, suggesting potential applications in managing diabetes or metabolic disorders where glucose regulation is a concern .
Bioavailability Enhancement
Piperidine derivatives, including “(1-Pyridin-4-yl)piperidine”, may enhance the bioavailability of certain drugs, improving their absorption and effectiveness in the body .
Synthesis of Pharmaceuticals and Agrochemicals
As an intermediate in organic synthesis, “(1-Pyridin-4-yl)piperidine” can be used to create a variety of pharmaceuticals and agrochemicals, highlighting its versatility in drug discovery and agricultural applications .
Drug Discovery Cornerstone
The piperidine structure is pivotal in drug production, with derivatives showing pharmacophoric features essential for therapeutic applications across various diseases .
Mechanism of Action
Target of Action
Piperidine derivatives have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents . One specific compound, a 2-amino-4-(1-piperidine) pyridine derivative, was designed as a dual inhibitor for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
Piperidine derivatives have been shown to interact with various targets and induce changes that contribute to their therapeutic effects . For instance, the 2-amino-4-(1-piperidine) pyridine derivative mentioned earlier was designed to inhibit ALK and ROS1, which are involved in cell growth and survival .
Biochemical Pathways
Piperidine derivatives have been shown to regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb etc . These pathways are involved in cell proliferation, inflammation, and other cellular processes.
Pharmacokinetics
One study mentioned that medicinal chemistry efforts are needed to optimize selectivity against hsprs while further improving antimalarial potency, pharmacokinetics, and physicochemical properties .
Result of Action
Piperidine derivatives have been shown to inhibit cell migration and help in cell cycle arrest to inhibit survivability of cancer cells . Damage to mitochondrial membrane potential leads to the release of cytochrome c from mitochondria to the cytoplasm, further leading to the activation of two caspase systems called caspase 3 and caspase 9; caspase-3 further triggers proteolytic cleavage of one of its substrates called PARP which induces the activation of apoptosis in cancer cells in a mitochondrial-induced pathway .
Safety and Hazards
Future Directions
Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . This review article sheds light on the most recent studies proving the importance of the piperidine nucleus in the field of drug discovery .
properties
IUPAC Name |
4-piperidin-1-ylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2/c1-2-8-12(9-3-1)10-4-6-11-7-5-10/h4-7H,1-3,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTPBUCCXRGSDCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20182039 | |
Record name | 4-Piperidylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20182039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2767-90-0 | |
Record name | 4-Piperidinopyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2767-90-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Piperidylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002767900 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Piperidylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20182039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-piperidylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.589 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the (1-(pyridin-4-yl)piperidine) scaffold contribute to the inhibition of thrombin? What are the downstream effects of this interaction?
A1: Research indicates that incorporating a (1-(pyridin-4-yl)piperidine) moiety at the P1 position of certain compounds significantly enhances their ability to inhibit thrombin [, ]. This scaffold likely interacts with the active site of thrombin, preventing the enzyme from converting fibrinogen to fibrin, a crucial step in blood clot formation. Inhibiting thrombin's activity effectively disrupts the coagulation cascade, ultimately leading to an anticoagulant effect. [] This mechanism is particularly relevant for treating thrombotic conditions where excessive or inappropriate blood clotting poses a risk.
Q2: How does modifying the structure of (1-(pyridin-4-yl)piperidine)-based compounds influence their activity and selectivity towards thrombin and other serine proteases like factor Xa and cholinesterases?
A2: Studies have shown that even slight alterations to the (1-(pyridin-4-yl)piperidine) scaffold, particularly at the P1 and P4 positions, can significantly impact the compound's potency and selectivity for different serine proteases [, ]. For example, introducing specific substituents on the phenyl ring at the P4 position can increase selectivity for thrombin over factor Xa []. Additionally, some derivatives exhibit inhibitory activity against cholinesterases, enzymes implicated in Alzheimer's disease []. This suggests that fine-tuning the structure can be used to tailor the pharmacological profile of these compounds for specific therapeutic applications.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.